3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoic acid
Overview
Description
Scientific Research Applications
Pharmaceutical Research
This compound is utilized in pharmaceutical research for the development of new drugs. Its unique structure makes it a candidate for the synthesis of novel compounds with potential therapeutic effects. Researchers can modify the benzyl and dichlorobenzenesulfonamido groups to create derivatives that may act as precursors for drugs targeting specific diseases .
Biochemical Studies
In biochemical studies, 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoic acid serves as a reagent for understanding enzyme-substrate interactions. Its ability to bind to certain enzymes can help in elucidating the mechanisms of enzyme action and inhibition, which is crucial for designing enzyme inhibitors .
Material Science
The compound’s properties are of interest in material science, particularly in the development of new polymeric materials. Its molecular structure could be incorporated into polymers to enhance their stability, durability, and resistance to chemical degradation .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reference material. Its well-defined structure and properties allow for its use in calibrating instruments or validating analytical methods, ensuring accuracy and precision in chemical analysis .
Agricultural Chemistry
3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoic acid: may find applications in agricultural chemistry for the synthesis of new pesticides or herbicides. Its chemical structure can be tailored to target specific pests or weeds, potentially leading to more effective and environmentally friendly agricultural chemicals .
Environmental Science
In environmental science, this compound can be studied for its degradation products and their environmental impact. Understanding how it breaks down in the environment can inform the development of compounds with reduced ecological footprints .
Safety and Hazards
properties
IUPAC Name |
3-[benzyl-(2,6-dichlorophenyl)sulfonylamino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO4S/c17-13-7-4-8-14(18)16(13)24(22,23)19(10-9-15(20)21)11-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSRSQRYILCZIFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CCC(=O)O)S(=O)(=O)C2=C(C=CC=C2Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one](/img/structure/B2924542.png)
![N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(3-(dimethylamino)propyl)-5-nitrothiophene-2-carboxamide hydrochloride](/img/structure/B2924543.png)
![1-[(3,5-Dimethylpyrazolyl)sulfonyl]-4-bromo-5-methyl-2-(methylethyl)benzene](/img/structure/B2924546.png)
![(Z)-3-(3,4-dimethoxyphenyl)-N-[(1,2-dimethylindol-5-yl)methyl]acrylamide](/img/structure/B2924549.png)
![2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2924556.png)
![N-(5-((5-chloro-2-methoxyphenyl)carbamoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-5-methylisoxazole-3-carboxamide](/img/structure/B2924559.png)